Cas no 13332-07-5 (Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-)
13332-07-5 structure
Product Name:Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-
CAS No:13332-07-5
MF:C8H7F3IN
MW:301.047564744949
CID:1236844
Update Time:2024-08-04
Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-
-
- Inchi: 1S/C8H7F3IN/c1-13(2)8-4(9)3-5(12)6(10)7(8)11/h3H,1-2H3
- InChI Key: LRHACTNJDVPWTC-UHFFFAOYSA-N
- SMILES: C1(N(C)C)=C(F)C=C(I)C(F)=C1F
Computed Properties
- Exact Mass: 300.95711
Experimental Properties
- Density: 1.856±0.06 g/cm3(Predicted)
- Boiling Point: 249.3±40.0 °C(Predicted)
- PSA: 3.24
- pka: 2.68±0.50(Predicted)
Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
13332-07-5 (Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk